Cas no 1717-42-6 (Ethyl (3-trifluoromethylbenzoyl)acetate)

Ethyl (3-trifluoromethylbenzoyl)acetate structure
1717-42-6 structure
Product Name:Ethyl (3-trifluoromethylbenzoyl)acetate
CAS No:1717-42-6
MF:C12H11F3O3
MW:260.209154367447
MDL:MFCD03424819
CID:41869
PubChem ID:24879808
Update Time:2025-04-18

Ethyl (3-trifluoromethylbenzoyl)acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-oxo-3-(3-(trifluoromethyl)phenyl)propanoate
    • Ethyl 3-[3-(trifluoromethyl)phenyl]-3-oxopropanoate
    • Benzenepropanoic acid, β-oxo-3-(trifluoromethyl)-, ethyl ester
    • ethyl (3-trifluoromethylbenzoyl)acetate
    • ethyl 3-oxo-3-[3-(trifluoromethyl)phenyl]propanoate
    • 3-Oxo-3-(3-trifluoromethylphenyl)propionic acidethyl ester
    • ethyl m-trifluoromethylbenzoylacetate
    • 3-(3-Trifluoromethylphenyl)-3-oxo-propionic acid ethyl ester
    • Ethyl 2-(3-trifluoromethylbenzoyl)acetate
    • Ethyl 3-(3-trifluoromethylphenyl)-3-oxopropanoate
    • ETHYL 3-(3-TRIFLUOROMETHYL-PHENYL)-3-OXOPROPANOATE
    • 3-OXO-3-(3-TRIFLUOROMETHYLPHENYL)PROPIONIC ACID ETHYL ESTER
    • 3-oxo-3-(3-trifluoromethyl-phenyl)-propionic acid ethyl ester
    • SCHEMBL1423257
    • 1717-42-6
    • AS-47053
    • J-010749
    • FT-0633791
    • P,P(2)-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[N,N,N(2),N(2)-tetraethyl-phosphonous diamide]
    • ethyl 3-(3-(trifluoromethyl)phenyl)-3-oxopropanoate
    • A811346
    • BLEOMYCINA2
    • MFCD03424819
    • ETHYL(3-TRIFLUOROMETHYLBENZOYL)ACETATE
    • Ethyl 3-trifluoromethylbenzoylacetate
    • DTXSID60366376
    • AC-17262
    • SY122673
    • AKOS005064021
    • F11754
    • ZNA10075
    • Ethyl 3-(trifluoromethyl)benzoylacetate
    • DB-043872
    • Ethyl (3-trifluoromethylbenzoyl)acetate
    • MDL： MFCD03424819
    • Inchi： 1S/C12H11F3O3/c1-2-18-11(17)7-10(16)8-4-3-5-9(6-8)12(13,14)15/h3-6H,2,7H2,1H3
    • InChI Key： YCHPVUWFIZXXPI-UHFFFAOYSA-N
    • SMILES： FC(C1=CC=CC(C(CC(=O)OCC)=O)=C1)(F)F

Computed Properties

  • Exact Mass: 260.06600
  • Monoisotopic Mass: 246.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 4
  • Complexity: 1010
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3.6
  • Topological Polar Surface Area: 81.2

Experimental Properties

  • Color/Form: Liquid
  • Density: 1.267 g/mL at 25 °C(lit.)
  • Boiling Point: 250-251 °C(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.4850(lit.)
  • PSA: 43.37000
  • LogP: 2.84130
  • Solubility: Not determined

Ethyl (3-trifluoromethylbenzoyl)acetate Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

Ethyl (3-trifluoromethylbenzoyl)acetate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl (3-trifluoromethylbenzoyl)acetate Pricemore >>

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Alichem
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abcr
AB228881-1 g
Ethyl 3-[3-(trifluoromethyl)phenyl]-3-oxopropanoate; .
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 €542.30 2023-04-27
abcr
AB228881-5 g
Ethyl 3-[3-(trifluoromethyl)phenyl]-3-oxopropanoate; .
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abcr
AB228881-10 g
Ethyl 3-[3-(trifluoromethyl)phenyl]-3-oxopropanoate; .
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 €1330.40 2023-04-27
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
559245-1G
Ethyl (3-trifluoromethylbenzoyl)acetate
 1717-42-6 97%
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 ￥1248.88 2022-02-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
559245-5G
Ethyl (3-trifluoromethylbenzoyl)acetate
 1717-42-6 97%
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 ￥5568.66 2022-02-24

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